1-{[3-(4-chloro-3-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-cyclopropyl-1,2,3,4-tetrahydroquinazoline-2,4-dione

• IUPAC Name: 1-[[3-(4-chloro-3-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-cyclopropylquinazoline-2,4-dione
• InChI: InChI=1S/C20H14ClFN4O3/c21-14-8-5-11(9-15(14)22)18-23-17(29-24-18)10-25-16-4-2-1-3-13(16)19(27)26(20(25)28)12-6-7-12/h1-5,8-9,12H,6-7,10H2
• InChI Key: LHFCUASCTUVABN-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=O)C3=CC=CC=C3N(C2=O)CC4=NC(=NO4)C5=CC(=C(C=C5)Cl)F
• Molecular Formula: C20H14ClFN4O3
• Molecular Weight: 412.8 g/mol
• CAS No.: 2640821-47-0

Description

The compound contains several functional groups including a phenyl group, an oxadiazole ring, and a quinazoline ring. The phenyl group is a six-membered aromatic ring, which is a common structure in many organic compounds. The oxadiazole ring is a five-membered ring containing two oxygen atoms and a nitrogen atom. The quinazoline is a fused ring system with two nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. For example, the phenyl group might be introduced using a Friedel-Crafts alkylation, the oxadiazole ring might be formed through a cyclization reaction, and the quinazoline ring might be formed through a condensation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The compound would likely exhibit aromaticity due to the presence of the phenyl and quinazoline rings.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the phenyl group could undergo electrophilic aromatic substitution, and the oxadiazole ring could undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. For example, the presence of the phenyl group could increase the compound’s hydrophobicity, while the oxadiazole and quinazoline rings could contribute to its reactivity.

Future Directions

Future research on this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties. Given the biological activities of similar compounds, it could be a promising candidate for drug development.